N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}-2-(4H-1,2,4-triazol-3-ylthio)acetamide

• IUPAC Name: N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide
• InChI: InChI=1S/C13H12N6O3S3/c20-11(7-24-12-15-8-16-18-12)17-9-1-3-10(4-2-9)25(21,22)19-13-14-5-6-23-13/h1-6,8H,7H2,(H,14,19)(H,17,20)(H,15,16,18)
• InChI Key: XGVIMCKZIUAFOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC=NN2)S(=O)(=O)NC3=NC=CS3
• Molecular Formula: C13H12N6O3S3
• Molecular Weight: 396.5 g/mol

Description

Thiazoles are a type of heterocyclic compound that consist of a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. They are found in many biologically active compounds and have been used in the development of various drugs. Triazoles, on the other hand, are another type of heterocyclic compound that consist of a five-membered ring containing two carbon atoms and three nitrogen atoms.

Synthesis Analysis

The synthesis of thiazole and triazole derivatives has been a topic of interest in medicinal chemistry. Thiazoles can be synthesized through the reaction of α-haloketones with thioamides. Triazoles can be synthesized through the reaction of azides with alkynes, a process known as the Huisgen cycloaddition.

Molecular Structure Analysis

The thiazole ring is planar and aromatic, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The triazole ring also exhibits aromaticity and can exist in two isomeric forms.

Chemical Reactions Analysis

Thiazoles and triazoles can undergo various chemical reactions. For instance, the thiazole ring can undergo electrophilic substitution at the C-5 position and nucleophilic substitution at the C-2 position.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents. They have a clear pale yellow color and a smell similar to that of pyridine.

Mechanism of Action

The mechanism of action of thiazole and triazole derivatives can vary greatly depending on their specific structure and functional groups. They have been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer activities.

Safety and Hazards

As with any chemical compound, the safety and hazards of thiazole and triazole derivatives would depend on their specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) of the specific compound for detailed safety information.

Future Directions

Thiazole and triazole derivatives continue to be a focus of research due to their wide range of biological activities. Future research may involve the synthesis of new derivatives and the exploration of their potential as therapeutic agents.